BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Ethyl-2-methylaniline safety, hazards, and GHS
classification

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Ethyl-2-methylaniline

Cat. No.: B3056488

In-depth Technical Guide: Safety, Hazards, and GHS Classification of 4-Ethyl-2-methylaniline

For Researchers, Scientists, and Drug Development Professionals

Section 1: Executive Summary and Hazard
Assessment Approach

4-Ethyl-2-methylaniline (CAS: 71757-56-7) is a substituted aniline derivative with potential
applications in organic synthesis and pharmaceutical development.[1][2] However, a critical
review of publicly available safety data reveals a significant gap: there is no comprehensive,
officially registered GHS classification or detailed toxicological profile specifically for this
compound. This absence of specific data necessitates a cautious and scientifically rigorous
approach to hazard assessment.

This guide addresses this data gap by employing a toxicological read-across analysis. This
method leverages data from structurally analogous chemicals to predict the hazard profile of 4-
Ethyl-2-methylaniline. The primary analogues selected for this assessment are:

e oO-Toluidine (2-methylaniline): Shares the o-methylaniline core structure.
e 4-Ethylaniline: Shares the p-ethylaniline core structure.

o 2-Ethyl-6-methylaniline: An isomer, providing insight into the toxicological contribution of the
substituent positions.
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Based on the severe hazards associated with these analogues—including high acute toxicity,
carcinogenicity, and organ damage—it is imperative to handle 4-Ethyl-2-methylaniline as a
substance of high concern.[3][4] This guide provides a provisional GHS classification and
outlines stringent safety protocols that reflect the predicted hazard profile, ensuring a self-
validating system of safety for laboratory professionals.

Section 2: Physicochemical Properties

Understanding the basic physicochemical properties is foundational to a robust risk

assessment.

Property Value Source

CAS Number 71757-56-7 [1][5]

Molecular Formula CoHisN [11[5]

Molecular Weight 135.21 g/mol [1][5]
Predicted to be a liquid,
possibly yellow to brown, may

Appearance ) Inferred from analogues
darken on exposure to air and
light.

B Predicted to be slightly soluble
Solubility Inferred from analogues

in water.

Section 3: Predicted GHS Classification and Hazard
Analysis (via Read-Across)

A direct GHS classification for 4-Ethyl-2-methylaniline is not available.[5] Therefore, a
provisional classification is derived from the known hazards of its structural analogues.

GHS Classification of Analogue Compounds

The following table summarizes the GHS classifications for key structural analogues, which
form the basis of our predictive assessment.
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o-Toluidine (2- . 2-Ethyl-6-
Hazard Class . 4-Ethylaniline .
methylaniline)[5] methylaniline[6]
Acute Toxicity, Oral Category 3 Category 3 Category 4
Acute Toxicity, Dermal  Not Classified Category 3 Category 4
Acute Toxicity,
] Category 3 Category 3 Category 4
Inhalation
Skin Corrosion / Category 2 (Causes
o o No Data No Data
Irritation skin irritation)

. Category 1 or 2
Serious Eye Damage / )
o (Causes serious eye No Data No Data
[rritation S
damagel/irritation)

) o Category 1B (May
Carcinogenicity No Data No Data
cause cancer)

Category 2 (Blood,

Specific Target Organ N o

o Not Classified Hematopoietic No Data
Toxicity (Repeated)

System)

Hazardous to the
Aquatic Environment Category 1 No Data No Data
(Acute)
Hazardous to the
Aquatic Environment Category 1 No Data Category 3

(Chronic)

Provisional GHS Classification for 4-Ethyl-2-
methylaniline

Based on the data above, a conservative, provisional GHS classification for 4-Ethyl-2-
methylaniline is proposed. It is strongly recommended to handle the compound according to
these hazards until specific data becomes available.
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Provisional Hazard

Hazard Class Pictogram Signal Word
Statement(s)
H301+H311+H331:
Acute Toxicity (Oral, Toxic if swallowed, in
] Skull and Crossbones  Danger ] ] )
Dermal, Inhalation) contact with skin, or if
inhaled.
] o H350: May cause
Carcinogenicity Health Hazard Danger
cancer.
Skin Corrosion / . ] H315: Causes skin
o Exclamation Mark Warning S
Irritation irritation.
Serious Eye Damage / . ] H319: Causes serious
o Exclamation Mark Warning o
Irritation eye irritation.
H373: May cause
damage to organs
Specific Target Organ ] (likely blood and
o Health Hazard Warning o
Toxicity (Repeated) hematopoietic system)
through prolonged or
repeated exposure.
H411: Toxic to aquatic
Hazardous to the ] ] ] ] ;
Environment Warning life with long lasting

Aquatic Environment

effects.

In-Depth Hazard Analysis

o Acute Toxicity: Substituted anilines are well-known for their systemic toxicity. The primary

mechanism involves absorption into the body, leading to the formation of methemoglobin,

which impairs the oxygen-carrying capacity of the blood and can cause cyanosis (a bluish

discoloration of the skin).[3] The onset of symptoms may be delayed. Given that both o-

toluidine and 4-ethylaniline are classified as Category 3 (Toxic), it is prudent to assume 4-

Ethyl-2-methylaniline exhibits similar high acute toxicity.[5]

» Carcinogenicity:This is a critical concern. o-Toluidine is classified as a Category 1B

carcinogen ("May cause cancer") and is listed by the EPA as a probable human carcinogen,
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strongly associated with bladder cancer.[3][5] The structural similarity is significant, and
therefore, 4-Ethyl-2-methylaniline must be handled as a suspected carcinogen. All work
must be conducted with stringent engineering controls to minimize exposure.

o Skin and Eye Irritation: o-Toluidine is known to cause serious eye irritation and skin irritation.
[1][5] Anilines as a class can be readily absorbed through the skin, making dermal contact a
significant route of exposure not just for local irritation but also for systemic toxicity.[3]

o Specific Target Organ Toxicity (Repeated Exposure) (STOT-RE): 4-Ethylaniline is known to
cause damage to the blood and hematopoietic system through prolonged or repeated
exposure. Chronic exposure to o-toluidine has been linked to anemia, spleen, and liver
effects.[3] This suggests a high likelihood of similar target organ effects for 4-Ethyl-2-
methylaniline.

Section 4: Safe Handling and Exposure Control
Protocols

A self-validating safety system requires that protocols are designed to be effective even with
incomplete data. The following protocols are based on the conservative, predicted hazard
profile.

Engineering Controls: The Primary Barrier

The causality behind mandating engineering controls is the high acute toxicity and suspected
carcinogenicity of the compound. Personal protective equipment (PPE) is a last line of defense.

¢ Primary Handling: All weighing, transfers, and reactions involving 4-Ethyl-2-methylaniline,
whether neat or in solution, must be conducted inside a certified chemical fume hood.

¢ High-Energy Operations: Any procedures that could generate aerosols (e.g., sonication,
vigorous mixing) should be performed in a containment device such as a glove box.

o Ventilation: Ensure the laboratory has a negative pressure differential relative to adjacent
non-laboratory areas and that the ventilation system provides an adequate number of air
changes per hour.

Personal Protective Equipment (PPE)
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» Hand Protection: Due to the high potential for dermal absorption, double-gloving is required.
Use a heavier, chemical-resistant outer glove (e.g., nitrile, neoprene) over a thinner inner
glove.[4] Gloves must be inspected before use and changed immediately if contamination is
suspected.

o Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn
over the goggles, especially when handling larger quantities (>50 mL) or during any transfer
operation where splashing is possible.[3]

» Skin and Body Protection: A lab coat is required at all times. For tasks with a higher risk of
splashes, a chemically resistant apron is also necessary. Do not wear shorts or open-toed
shoes in the laboratory.

o Respiratory Protection: Not typically required if work is performed within a certified fume
hood. If engineering controls fail or for emergency response, a full-face respirator with an
organic vapor cartridge is necessary.[6]

Storage and Disposal

o Storage: Store in a tightly sealed, clearly labeled container. The storage location should be a
cool, dry, well-ventilated area designated for toxic and carcinogenic chemicals, away from
incompatible materials such as strong oxidizing agents and acids.

o Disposal: All waste containing 4-Ethyl-2-methylaniline must be treated as hazardous waste.
Dispose of contents and containers in accordance with local, regional, and national
regulations. Do not dispose of down the drain.

Section 5: Emergency and First-Aid Procedures

Rapid and correct response to an exposure is critical.

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical
attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek immediate medical
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attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1]

e Ingestion:Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention immediately.[1]

Section 6: Experimental Workflow Visualization

The following diagrams illustrate the logical frameworks underpinning the safety
recommendations in this guide.
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Caption: Logic diagram for the read-across hazard assessment of 4-Ethyl-2-methylaniline.
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Caption: Decision workflow for safely handling chemicals with predicted high hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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